ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate

• IUPAC Name: ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate
• InChI: InChI=1S/C20H19NO6S/c1-4-26-20(22)16(13-21)11-15-7-10-18(19(12-15)25-3)27-28(23,24)17-8-5-14(2)6-9-17/h5-12H,4H2,1-3H3/b16-11-
• InChI Key: VYFRFBDVDRTIKD-WJDWOHSUSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC(=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)C)OC)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\C1=CC(=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)C)OC)/C#N
• Molecular Formula: C20H19NO6S
• Molecular Weight: 401.4 g/mol

Description

Ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate, also known as EMSO, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields of research. EMSO is a member of the family of cyanoacrylates, which are widely used in the medical and industrial fields.

Mechanism of Action

The mechanism of action of ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate is not fully understood, but it is believed to involve the formation of covalent bonds with proteins. ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate contains a reactive cyano group that can react with nucleophilic amino acid residues in proteins, such as cysteine and lysine. This covalent modification can alter the activity and function of the protein.
Biochemical and Physiological Effects:
ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate can inhibit the activity of enzymes, such as acetylcholinesterase and butyrylcholinesterase. ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate has also been shown to have anti-inflammatory and anti-tumor properties. In vivo studies have shown that ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate can reduce the severity of inflammation and tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate is its reactivity towards proteins, which makes it a useful tool for the modification of proteins. ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate can also be used as a monomer for the synthesis of polymers with unique properties. However, ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate is highly reactive and can be toxic to cells at high concentrations. Therefore, careful handling and dosage are required for lab experiments.

Future Directions

There are several future directions for ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate research. One direction is the development of new ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate derivatives with improved properties, such as increased reactivity towards specific amino acid residues. Another direction is the application of ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate in the development of new drugs for the treatment of various diseases. Finally, the use of ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate in the modification of proteins for industrial and medical applications is an area of active research.

Synthesis Methods

The synthesis of ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate is a complex process that involves several steps. The first step involves the reaction of 3-methoxy-4-(4-methylphenyl)sulfonyl chloride with 3-hydroxybenzaldehyde to form 3-(3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl)propanal. The second step involves the reaction of the aldehyde with cyanoacetic acid to form ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate.

Scientific Research Applications

Ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate has been used in various fields of research, including organic chemistry, material science, and biology. In organic chemistry, ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate has been used as a building block for the synthesis of novel compounds. In material science, ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate has been used as a monomer for the synthesis of polymers with unique properties. In biology, ethyl (Z)-2-cyano-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoate has been used as a tool for the modification of proteins and the development of new drugs.